Cas no 113133-46-3 (3-(BENZYLOXY)BUTAN-2-ONE)

• Product Name: 3-(BENZYLOXY)BUTAN-2-ONE
• CAS No: 113133-46-3
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD09864973
• CID: 105995
• PubChem ID: 10997603
• Update Time: 2025-04-18

3-(BENZYLOXY)BUTAN-2-ONE Chemical and Physical Properties

Names and Identifiers

• 3-(BENZYLOXY)BUTAN-2-ONE
• Z906195336
• 113133-46-3
• SCHEMBL357741
• 98168-70-8
• MFCD09864973
• AKOS011305611
• F72464
• A854168
• 3-phenylmethoxybutan-2-one
• EN300-196478
• 2-Butanone, 3-(phenylmethoxy)-

• MDL： MFCD09864973
• Inchi： 1S/C11H14O2/c1-9(12)10(2)13-8-11-6-4-3-5-7-11/h3-7,10H,8H2,1-2H3
• InChI Key： LWNDILDCHVPFIL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C(C)=O)C

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 277.9±15.0 °C at 760 mmHg
• Flash Point: 116.8±13.9 °C
• PSA: 26.3
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(BENZYLOXY)BUTAN-2-ONE Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers